![molecular formula C11H5F7N2O B8359188 2,2,3,3,4,4,4-heptafluoro-N-[4-(cyano)phenyl]butanamide](/img/structure/B8359188.png)
2,2,3,3,4,4,4-heptafluoro-N-[4-(cyano)phenyl]butanamide
Cat. No. B8359188
M. Wt: 314.16 g/mol
InChI Key: HNXFNKFQNQRYGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:10][CH2:11][N:12]([CH2:13][CH3:14])[CH2:15][CH3:16].[Cl:30][CH2:31][Cl:32].[ClH:33].[F:17][C:18]([C:19](=[O:20])[Cl:21])([C:22]([C:23]([F:24])([F:25])[F:26])([F:27])[F:28])[F:29].[NH2:1][c:2]1[cH:3][cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1>>[NH:1]([c:2]1[cH:3][cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1)[C:19]([C:18]([F:17])([C:22]([C:23]([F:24])([F:25])[F:26])([F:27])[F:28])[F:29])=[O:20]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(F)(F)C(F)(F)C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(N)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1ccc(NC(=O)C(F)(F)C(F)(F)C(F)(F)F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
